Cas no 1207018-53-8 (5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

5-[(4-Chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide is a synthetic organic compound featuring a triazole core functionalized with a chlorophenylamino group and a dimethylphenyl carboxamide moiety. Its molecular structure suggests potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of biologically active molecules. The presence of both electron-withdrawing (chlorophenyl) and electron-donating (dimethylphenyl) substituents may confer tunable reactivity for targeted applications. The compound's stability and well-defined heterocyclic framework make it suitable for further derivatization or mechanistic studies. Analytical characterization is supported by its distinct structural features, facilitating purity verification and synthetic optimization.
5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide structure
1207018-53-8 structure
Product Name:5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
CAS No:1207018-53-8
MF:C17H16ClN5O
MW:341.794841766357
CID:5392788
Update Time:2025-10-05

5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C17H16ClN5O/c1-10-4-3-5-14(11(10)2)20-17(24)15-16(22-23-21-15)19-13-8-6-12(18)7-9-13/h3-9H,1-2H3,(H,20,24)(H2,19,21,22,23)
    • InChI Key: DMVNTZNCOQXXOL-UHFFFAOYSA-N
    • SMILES: N1C(NC2=CC=C(Cl)C=C2)=C(C(NC2=CC=CC(C)=C2C)=O)N=N1

Experimental Properties

  • Density: 1.402±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 482.3±45.0 °C(Predicted)
  • pka: 7.39±0.70(Predicted)

5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on 5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of 5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207018-53-8)

5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207018-53-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique triazole and carboxamide functional groups, is often studied for its potential applications in targeted therapies. Researchers are particularly interested in its molecular structure, which combines a 4-chlorophenyl moiety with a 2,3-dimethylphenyl group, creating a versatile scaffold for further chemical modifications.

The compound's CAS No. 1207018-53-8 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. One of the key areas of interest is its potential role in modulating specific biological pathways, making it a candidate for drug development and pharmacological studies. The presence of the 1,2,3-triazole ring is noteworthy, as this heterocycle is known for its stability and ability to participate in hydrogen bonding, which is crucial for interactions with biological targets.

In recent years, the demand for small-molecule inhibitors and kinase modulators has surged, driven by advancements in personalized medicine. 5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide fits into this trend, as its structure suggests potential activity against enzymes involved in cell signaling. This aligns with the growing focus on precision medicine and the need for compounds that can be tailored to individual patient profiles.

Another hot topic in the scientific community is the exploration of sustainable synthesis methods for complex molecules like this one. Researchers are investigating greener alternatives to traditional chemical processes, such as catalysis and microwave-assisted synthesis, to produce 5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide more efficiently. This not only reduces environmental impact but also lowers production costs, making it a viable option for large-scale applications.

The compound's physicochemical properties, including solubility, stability, and bioavailability, are critical factors in its potential therapeutic use. Studies have shown that the carboxamide group enhances its ability to penetrate cell membranes, while the chlorophenyl moiety contributes to its binding affinity. These characteristics make it a promising candidate for further optimization in lead compound development.

From a commercial perspective, 5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide is often discussed in the context of intellectual property and patent landscapes. Companies and research institutions are actively filing patents for derivatives and analogs of this compound, highlighting its potential in competitive markets. This trend underscores the importance of molecular innovation in maintaining a edge in the pharmaceutical industry.

In conclusion, 5-[(4-chlorophenyl)amino]-N-(2,3-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1207018-53-8) represents a fascinating area of research with broad implications for drug discovery and development. Its unique structural features, combined with the growing demand for targeted therapies, position it as a compound of significant interest. As the scientific community continues to explore its potential, this molecule is likely to remain a focal point in the quest for innovative therapeutic solutions.

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